Cas no 1056264-66-4 (2-Bromo-3-chloro-6-fluorobenzaldehyde)

2-Bromo-3-chloro-6-fluorobenzaldehyde is a halogenated benzaldehyde derivative with a molecular formula of C₇H₃BrClFO. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its distinct substitution pattern—bromo, chloro, and fluoro groups at the 2, 3, and 6 positions, respectively—enhances reactivity and selectivity in cross-coupling reactions, nucleophilic substitutions, and other transformations. The aldehyde functional group further facilitates derivatization into alcohols, acids, or heterocycles. High purity grades ensure consistent performance in research and industrial processes. Its stability under standard conditions and well-characterized properties make it a reliable building block for complex molecule synthesis.
2-Bromo-3-chloro-6-fluorobenzaldehyde structure
1056264-66-4 structure
Product Name:2-Bromo-3-chloro-6-fluorobenzaldehyde
CAS No:1056264-66-4
MF:C7H3BrClFO
MW:237.453523874283
MDL:MFCD11520667
CID:1083383
PubChem ID:59272964
Update Time:2025-10-29

2-Bromo-3-chloro-6-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-3-chloro-6-fluorobenzaldehyde
    • 2-bromo-3-chloro-5-nitro-pyridine
    • ACMC-1CPDI
    • AG-E-63303
    • AGN-PC-001X72
    • ANW-24840
    • CTK3J5770
    • KSC495O7B
    • PubChem5773
    • XDWZRCXBBQWCBS-UHFFFAOYSA-N
    • FCH1404415
    • CM10228
    • AS06312
    • PC501788
    • AX8217818
    • Y3594
    • ST24040079
    • 2-Bromo-3-chloro-6-fluorobenzaldehyde, AldrichCPR
    • MDL: MFCD11520667
    • Inchi: 1S/C7H3BrClFO/c8-7-4(3-11)6(10)2-1-5(7)9/h1-3H
    • InChI Key: XDWZRCXBBQWCBS-UHFFFAOYSA-N
    • SMILES: BrC1C(=CC=C(C=1C=O)F)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 155
  • Topological Polar Surface Area: 17.1

Experimental Properties

  • Density: 1.779±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 264.9±35.0 ºC (760 Torr),
  • Flash Point: 114.0±25.9 ºC,
  • Solubility: Almost insoluble (0.078 g/l) (25 º C),

2-Bromo-3-chloro-6-fluorobenzaldehyde Pricemore >>

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